Cas no 62085-79-4 (1(2H)-Naphthalenone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro-)

• Product Name: 1(2H)-Naphthalenone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro-
• CAS No: 62085-79-4
• MF: C₁₇H₁₅ClO
• MW: 270.753403902054
• CID: 458737
• PubChem ID: 15325857
• Update Time: 2025-04-19

1(2H)-Naphthalenone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-[(4-chlorophenyl)methyl]-3,4-dihydro-
• 2-[(4-chlorophenyl)methyl]-3,4-dihydro-2H-naphthalen-1-one
• SCHEMBL7242566
• AKOS011020165
• 62085-79-4
• 2-[(4-Chlorophenyl)methyl]-3,4-dihydronaphthalen-1(2H)-one
• DTXSID80571526

• Inchi： 1S/C17H15ClO/c18-15-9-5-12(6-10-15)11-14-8-7-13-3-1-2-4-16(13)17(14)19/h1-6,9-10,14H,7-8,11H2
• InChI Key： XNVSESYZHULWJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1C(C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 270.08125
• Monoisotopic Mass: 270.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07